Cas no 946251-84-9 (3-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide)

• Product Name: 3-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide
• CAS No: 946251-84-9
• MF: C₁₉H₁₇N₃O₃S
• MW: 367.421582937241
• CID: 5995173
• PubChem ID: 26841771
• Update Time: 2025-10-28

3-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide
• F2098-0056
• 3-methyl-N-(3-(6-(methylsulfonyl)pyridazin-3-yl)phenyl)benzamide
• N-[3-(6-methanesulfonylpyridazin-3-yl)phenyl]-3-methylbenzamide
• AKOS001950741
• 946251-84-9

• Inchi： 1S/C19H17N3O3S/c1-13-5-3-7-15(11-13)19(23)20-16-8-4-6-14(12-16)17-9-10-18(22-21-17)26(2,24)25/h3-12H,1-2H3,(H,20,23)
• InChI Key： UALUCOWUGHRMRB-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(C2=NN=C(S(C)(=O)=O)C=C2)=C1)(=O)C1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 367.09906259g/mol
• Monoisotopic Mass: 367.09906259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 97.4Ų

Additional information on 3-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide

3-Methyl-N-[3-(6-Methylsulfonylpyridazin-3-yl)phenyl]benzamide: A Comprehensive Overview

3-Methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide (CAS No. 946251-84-9) is a complex organic compound with a unique molecular structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of benzamides, which are widely studied for their potential therapeutic applications. The molecule's structure features a benzamide core with a methyl group substitution, along with a pyridazine ring that is further substituted with a methylsulfonyl group. These structural elements contribute to its intriguing chemical properties and biological activity.

The synthesis of 3-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide involves a series of carefully designed organic reactions, including nucleophilic substitutions, condensations, and oxidations. Researchers have employed various strategies to optimize the synthesis process, ensuring high yields and purity. Recent advancements in catalytic methods have further enhanced the efficiency of its production, making it more accessible for large-scale studies.

One of the most compelling aspects of this compound is its pharmacological profile. Studies have demonstrated that 3-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide exhibits potent inhibitory activity against several key enzymes involved in inflammatory processes. For instance, it has shown remarkable efficacy in inhibiting cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins—mediators of inflammation and pain. This makes it a promising candidate for the development of anti-inflammatory and analgesic agents.

Moreover, recent research has explored the potential of CAS No. 946251-84-9 in oncology. Preclinical studies indicate that this compound may possess anti-cancer properties by targeting specific signaling pathways that are critical for tumor growth and metastasis. Its ability to modulate these pathways suggests a potential role in combination therapies for treating various types of cancers.

The structural uniqueness of 3-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide also lends itself to investigations in other therapeutic areas. For example, its interaction with G-protein coupled receptors (GPCRs) has been studied, revealing potential applications in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound's ability to modulate these receptors could pave the way for novel therapeutic interventions.

In terms of chemical stability, CAS No. 946251-84-9 demonstrates remarkable resilience under various experimental conditions. Studies on its degradation pathways have provided insights into its metabolic behavior, which is crucial for understanding its pharmacokinetics and toxicity profiles. These findings are essential for advancing its development as a drug candidate.

From an analytical standpoint, modern techniques such as high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in characterizing 3-methyl-N-[3-(6-methylsulfonylpyridazin-3-yl)phenyl]benzamide. These methods have enabled precise determination of its molecular weight, purity, and structural integrity, ensuring the reliability of experimental results.

Looking ahead, the continued exploration of CAS No. 946251-84-9 holds immense promise for drug discovery and development. Its versatile chemical properties and diverse biological activities position it as a valuable tool in addressing unmet medical needs across multiple therapeutic areas.